Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Lei Chen Soft Matter, 2019,15, 8879-8885
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Xianghui Shi,Thayalan Rajeshkumar,Laurent Maron Chem. Commun., 2021,57, 10047-10050
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D. Scheid,D. Stock,T. Winter,T. Gutmann,M. Gallei J. Mater. Chem. C, 2016,4, 2187-2196
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Laetitia Maton,Dorothée Taziaux,Jean-Philippe Soumillion,Jean-Louis Habib Jiwan J. Mater. Chem., 2005,15, 2928-2937
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Wensheng Cai,Tingting Sun,Xueguang Shao,Christophe Chipot Phys. Chem. Chem. Phys., 2008,10, 3236-3243
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Gérard Cahiez,Maël Poizat Chem. Commun., 2014,50, 8982-8984
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Hye-ran Moon,Yi Yang Lab Chip, 2020,20, 3720-3732
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8. Front cover
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9. Prediction of striped cylindrical micelles (SCMs) formed by dodecyl-β-d-maltoside (DDM) surfactants†Taraknath Mandal,Ronald G. Larson Soft Matter, 2018,14, 2694-2700
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10. Contents list
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